A rapid method for the determination of malathion in wheat grains
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9689300443
Abstract
A simple method for the determination of malathion in wheat grains is described. The insecticide was extracted with chloroform and the extract treated with a Celite-Nuchar-sodium sulphate mixture to absorb impurities selectively. The hydrolysis was carried out with ethanolic sodium hydroxide solution and the copper complex extracted into cyclohexane. The method is applied to amounts of 50 to 250 µg.
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Journal Name：Analyst
Research Products
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CAS no.: 105931-56-4
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CAS no.: 12135-77-2
